Cas no 1188552-75-1 (3-amino-6-bromo-2,3-dihydro-1H-inden-1-one)

• Product Name: 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one
• CAS No: 1188552-75-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 5177067
• PubChem ID: 82158904
• Update Time: 2025-07-20

3-amino-6-bromo-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one
• EN300-171086
• 1188552-75-1

• Inchi： 1S/C9H8BrNO/c10-5-1-2-6-7(3-5)9(12)4-8(6)11/h1-3,8H,4,11H2
• InChI Key： GJSLWXGTMFHIII-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2N)=O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one (CAS No. 1188552-75-1)

The compound 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one (CAS No. 1188552-75-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the amino and bromo functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and bioactive compounds.

In recent years, the demand for high-purity intermediates like 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one has surged due to advancements in targeted therapy and precision medicine. This compound's indene scaffold is a key motif in designing molecules that interact with specific biological targets, such as kinases or GPCRs. Its bromine substituent also offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug design platforms.

From an industrial perspective, CAS No. 1188552-75-1 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, aligning with global trends toward reducing hazardous waste. Questions like "How to optimize the yield of 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one?" or "What are the latest catalytic systems for indenone derivatives?" are common in academic and industrial search queries.

The compound's spectroscopic properties (e.g., NMR, IR) and crystallographic data are well-documented, making it a reliable reference for analytical chemists. Its stability under various conditions is another area of interest, particularly for labs focusing on long-term storage of intermediates. Additionally, its potential role in photovoltaic materials and OLED technology has sparked curiosity in materials science communities.

In summary, 3-amino-6-bromo-2,3-dihydro-1H-inden-1-one (CAS No. 1188552-75-1) is a multifaceted compound with broad applicability. Its relevance to drug discovery, materials science, and sustainable chemistry ensures it remains a hot topic in both academic literature and industry-focused discussions. As research evolves, this molecule is poised to play an even greater role in addressing modern scientific challenges.